Cas no 35317-80-7 (Thiazolo[4,5-h]isoquinolin-2-amine)
Thiazolo[4,5-h]isoquinolin-2-amine is a heterocyclic compound featuring a fused thiazole and isoquinoline scaffold, which imparts unique electronic and steric properties. This structure is of significant interest in medicinal chemistry due to its potential as a pharmacophore in the development of bioactive molecules. The amine functional group at the 2-position enhances its reactivity, enabling further derivatization for tailored applications. Its rigid polycyclic framework contributes to stable binding interactions with biological targets, making it a valuable intermediate for drug discovery, particularly in the synthesis of kinase inhibitors or antimicrobial agents. The compound's synthetic versatility and structural complexity underscore its utility in advanced organic and pharmaceutical research.
35317-80-7 structure
Product Name:Thiazolo[4,5-h]isoquinolin-2-amine
CAS No:35317-80-7
MF:C10H7N3S
MW:201.247679948807
MDL:MFCD22199995
CID:295561
PubChem ID:14660297
Update Time:2025-06-07
Thiazolo[4,5-h]isoquinolin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[4,5-h]isoquinolin-2-amine
- Thiazolo[4,5-h]isoquinolin-2-amine (9CI)
- [1,3]Thiazolo[4,5-h]isoquinolin-2-amine
- CS-0006110
- MFCD22199995
- J-524917
- A874640
- 35317-80-7
- DS-17187
- DTXSID00562698
- Y10533
- AKOS015919586
-
- MDL: MFCD22199995
- Inchi: 1S/C10H7N3S/c11-10-13-8-2-1-6-3-4-12-5-7(6)9(8)14-10/h1-5H,(H2,11,13)
- InChI Key: UCFPYNYOEBBXAF-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2=CC=C3C=CN=CC3=C12
Computed Properties
- Exact Mass: 201.03621
- Monoisotopic Mass: 201.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 80Ų
Experimental Properties
- Boiling Point: 454.2±37.0°C at 760 mmHg
- PSA: 51.8
Thiazolo[4,5-h]isoquinolin-2-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
Thiazolo[4,5-h]isoquinolin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143750-250mg |
thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95%+ | 250mg |
$207 | 2022-12-29 | |
| Chemenu | CM143750-1g |
thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95%+ | 1g |
$507 | 2022-12-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T48510-250mg |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95% | 250mg |
¥555.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T48510-100mg |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95% | 100mg |
¥231.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T48510-1g |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95% | 1g |
¥2161.0 | 2024-07-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T891230-1g |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | ≥95% | 1g |
5,844.60 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QN437-100mg |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95+% | 100mg |
1447CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QN437-250mg |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95+% | 250mg |
3145CNY | 2021-05-08 | |
| Fluorochem | 091818-250mg |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95% | 250mg |
£249.00 | 2022-02-28 | |
| Fluorochem | 091818-1g |
Thiazolo[4,5-h]isoquinolin-2-amine |
35317-80-7 | 95% | 1g |
£620.00 | 2022-02-28 |
Thiazolo[4,5-h]isoquinolin-2-amine Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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